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Compound of Interest

Compound Name: 2,4,6-Trifluorobenzonitrile

Cat. No.: B012505

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
2,4,6-Trifluorobenzonitrile (CAS No. 96606-37-0). The information is intended to support risk
assessment and ensure safe laboratory and manufacturing practices.

Chemical and Physical Properties

2,4,6-Trifluorobenzonitrile is a fluorinated aromatic nitrile that serves as a versatile
intermediate in organic synthesis, particularly in the development of pharmaceuticals and
agrochemicals.[1] It is a white to off-white crystalline powder at room temperature.[1] A
summary of its key physical and chemical properties is presented below for easy reference.
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Property Value

Molecular Formula C7H2FsN

Molecular Weight 157.09 g/mol

Appearance White to off-white crystalline powder[1]
Melting Point 57-63 °C[1][2]

Boiling Point 166.5 + 35.0 °C at 760 mmHg[1]
Density 1.4+ 0.1 g/lcm3[1]

Vapor Pressure 1.8 + 0.3 mmHg at 25°C[1]

Flash Point 54.5 + 25.9 °C[1]

Hazard Identification and Classification

2,4,6-Trifluorobenzonitrile is classified as hazardous under the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS). It is harmful if swallowed, in contact with
skin, or if inhaled, and causes skin and serious eye irritation.[3][4][5] It may also cause
respiratory irritation.[4][5]
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Hazard Class GHS Category Hazard Statement
o H302: Harmful if swallowed[3]
Acute Toxicity, Oral Category 4
[41[5]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[3][4][5]
o ) H332: Harmful if inhaled[3][4]
Acute Toxicity, Inhalation Category 4 5]
) ) o H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2
[41[5]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[3][4][5]
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
Single exposure irritation[4][5]

Experimental Protocols for Hazard Determination

The hazard classifications listed above are determined through standardized toxicological
studies, typically following OECD (Organisation for Economic Co-operation and Development)
guidelines. These protocols are designed to ensure data quality and reproducibility while
adhering to animal welfare standards.

Acute Oral Toxicity (OECD 420, 423, or 425)

The assessment of acute oral toxicity is conducted to determine the adverse effects occurring
after a single oral dose of the substance.[6][7]

¢ Principle: A stepwise procedure is used where a small group of animals (typically rats, and
usually females) is dosed with the substance.[8][9] The starting dose is selected based on
existing data to be likely to cause toxicity but not mortality.[9]

» Methodology: The test substance is administered by gavage to fasted animals.[9] Animals
are observed for signs of toxicity and mortality for at least 14 days.[10] Observations include
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changes in skin, fur, eyes, and behavior.[11] Body weight is recorded weekly.[12] At the end
of the study, a gross necropsy is performed on all animals.[10][12]

e Outcome: The results allow for the determination of the LD50 (the dose estimated to be
lethal to 50% of the animals) and the classification of the substance according to its acute
oral toxicity.[7]

Acute Dermal Toxicity (OECD 402)

This test determines the toxic effects resulting from a single, 24-hour dermal application of a
substance.[4][13]

» Principle: The substance is applied to a shaved area of the skin of a small group of animals
(rats or rabbits).[4][13]

» Methodology: A specified dose of the chemical is applied to an area of at least 10% of the
animal's body surface and held in contact with the skin using a porous gauze dressing for 24
hours.[11][13] The animals are then observed for 14 days for signs of toxicity and skin
reactions at the application site.[4][12]

o Outcome: This test provides information on the potential for systemic toxicity and local skin
effects following dermal exposure and is used for GHS classification.[14]

Acute Inhalation Toxicity (OECD 403)

This guideline is used to assess the health hazards that may arise from short-term exposure to
an airborne substance.[10][15]

¢ Principle: Animals (typically rats) are exposed to the substance as a gas, vapor, or aerosol in
a controlled inhalation chamber for a defined period (usually 4 hours).[10][16]

* Methodology: Several groups of animals are exposed to different concentrations of the test
substance.[10] Animals are observed for toxic effects during and after exposure for a period
of at least 14 days.[10][16] Observations include respiratory effects, clinical signs of toxicity,
and mortality.

e Outcome: The data is used to determine the LC50 (the concentration in air that is lethal to
50% of the test animals) and to classify the substance for acute inhalation hazards.[17]
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Skin Irritation (OECD 404 or 439)

These tests determine the potential of a substance to cause reversible inflammatory changes

to the skin.

Principle: The in vivo method (OECD 404) involves applying the test substance to the
shaved skin of an animal (typically a rabbit) and observing for signs of irritation such as
erythema (redness) and edema (swelling).[18] The in vitro method (OECD 439) uses a
reconstructed human epidermis (RhE) model to assess cell viability after exposure to the
chemical.[3][5][19]

Methodology (in vivo): A small amount of the substance is applied to a patch of skin for up to
4 hours.[18] The skin is then observed for irritation at specified intervals (e.g., 1, 24, 48, and
72 hours) after patch removal.[18]

Methodology (in vitro): The test chemical is applied topically to the RhE tissue.[5] After a
defined exposure and post-incubation period, tissue viability is measured (e.g., using an MTT
assay).[19] A reduction in viability below a certain threshold indicates an irritant potential.[5]
[19]

Outcome: The results determine whether the substance should be classified as a skin irritant
(GHS Category 2).[3][5]

Eye Irritation (OECD 405 or 496)

These tests evaluate the potential of a substance to cause reversible or irreversible damage to

the eye.

Principle: The in vivo test (OECD 405) involves applying the test substance to the eye of an
animal (albino rabbit) and scoring lesions on the cornea, iris, and conjunctiva.[20][21] The in
vitro method (OECD 496) utilizes reconstructed human cornea-like epithelium (RhCE)
models to assess eye irritation potential without animal testing.[22]

Methodology (in vivo): A single dose of the substance is applied to one eye of the animal,
with the other eye serving as a control.[20][21] The eyes are examined at specific intervals
(1, 24, 48, and 72 hours) to evaluate the extent and reversibility of any damage.[2]
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» Methodology (in vitro): The test chemical is applied to the RhCE model, and its effects on cell
viability and tissue integrity are measured.[22]

o Outcome: The results lead to a classification of the substance based on its potential to cause
eye irritation or serious eye damage.[22]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
integrity of 2,4,6-Trifluorobenzonitrile.

Engineering Controls

e Use only in a well-ventilated area, preferably in a certified chemical fume hood.[4]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[8]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield that comply with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[4]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) and
protective clothing to prevent skin exposure.[4][23] A lab coat should be worn.[23]

o Respiratory Protection: If dust or fumes are generated and engineering controls are
insufficient, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

General Hygiene Practices

o Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[3][4]

e Do not eat, drink or smoke when using this product.[3][4]

o Contaminated work clothing should be laundered separately before reuse.[3][4]
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Storage

o Store in a cool, dry, and well-ventilated place.[1][4]
o Keep containers tightly closed when not in use.[3][4]
o Store locked up.[3][4]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Risk Management and First Aid

A clear workflow for risk assessment and established first aid procedures are essential for a
safe working environment.

Risk Assessment and Control Workflow
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Identify Hazards
(Review SDS: H302, H312, H332,
H315, H319, H335)

'

Assess Risks
(Exposure routes: Inhalation,
Skin/Eye Contact, Ingestion)

A

Implement Control Measures

Re-assess if
controls are
inadequate

Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
(Fume Hood, Ventilation) (SOPs, Training) (Gloves, Goggles, Lab Coat, Respirator)

l l

Review and Monitor Effectiveness
(Regularly assess controls ikl bbbt !
and procedures)

Proceed with Work

Click to download full resolution via product page

Risk Assessment and Control Workflow for 2,4,6-Trifluorobenzonitrile.

First Aid Procedures

In case of exposure, immediate action is crucial. The following diagram outlines the appropriate
first aid measures.
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Y

Inhalation

Skin Contact

\

1. Remove to fresh air.
2. Keep at rest in a position
comfortable for breathing.
3. If not breathing, give artificial respiration.

1. Immediately remove all
contaminated clothing.
2. Wash off with plenty of soap and water.
3. If irritation persists, get medical advice.

l

- Seek Medical Attention .
= (Provide SDS to medical personnel) o

Eye Contact

\4

\

Ingestion

1. Rinse cautiously with water
for several minutes.
2. Remove contact lenses, if present
and easy to do. Continue rinsing.
3. Get immediate medical attention.

\

1. Rinse mouth.
2. Do NOT induce vomiting.
3. Call a POISON CENTER or doctor.

l

Click to download full resolution via product page

First Aid Procedures for Exposure to 2,4,6-Trifluorobenzonitrile.

Accidental Release Measures

In the event of a spill, follow these procedures:

e Minor Spills:

o

o

o

[¢]

Ensure adequate ventilation and wear appropriate PPE.[3]

Avoid generating dust.[3]

Clean up spills immediately.[3] Use dry clean-up procedures.[3]

Collect the material in a suitable, labeled container for disposal.[3][4]

e Major Spills:
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[e]

Evacuate the area and move upwind.[3]

o

Alert the appropriate emergency response team.[3]

[¢]

Prevent the spillage from entering drains or water courses.[3]

o

Contain the spill with inert material such as sand or earth.[3]

Disposal Considerations

Dispose of 2,4,6-Trifluorobenzonitrile and any contaminated materials in accordance with
local, state, and federal regulations.[3][4] This material should be treated as hazardous waste
and disposed of at an approved waste disposal plant.[4]

This technical guide is intended to provide essential safety and handling information. Always
refer to the most current Safety Data Sheet (SDS) for 2,4,6-Trifluorobenzonitrile before use
and ensure that a thorough risk assessment is conducted for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

